Cas no 1190322-10-1 (2-chloro-4-methyl-1,3-benzothiazol-6-ol)

• Product Name: 2-chloro-4-methyl-1,3-benzothiazol-6-ol
• CAS No: 1190322-10-1
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• CID: 1211165
• PubChem ID: 123135024
• Update Time: 2025-04-20

2-chloro-4-methyl-1,3-benzothiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methyl-1,3-benzothiazol-6-ol
• 1190322-10-1
• DTXSID801295541
• 2-Chloro-6-hydroxy-4-methylbenzothiazole
• SCHEMBL19783217
• 2-Chloro-4-methyl-6-benzothiazolol
• 6-Benzothiazolol, 2-chloro-4-methyl-

• Inchi： 1S/C8H6ClNOS/c1-4-2-5(11)3-6-7(4)10-8(9)12-6/h2-3,11H,1H3
• InChI Key： UIVSPFZPICNYOP-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=C(C=C2C)O)S1

Computed Properties

• Exact Mass: 198.9858627g/mol
• Monoisotopic Mass: 198.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.4Ų